Cas no 1805579-86-5 (3-Bromo-4-bromomethyl-2-cyanophenylacetic acid)

• Product Name: 3-Bromo-4-bromomethyl-2-cyanophenylacetic acid
• CAS No: 1805579-86-5
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4942956
• Update Time: 2025-07-19

3-Bromo-4-bromomethyl-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-bromomethyl-2-cyanophenylacetic acid

• Inchi： 1S/C10H7Br2NO2/c11-4-7-2-1-6(3-9(14)15)8(5-13)10(7)12/h1-2H,3-4H2,(H,14,15)
• InChI Key： ONMXVNQDXXNFPU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1CBr)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-4-bromomethyl-2-cyanophenylacetic acid

Comprehensive Overview of 3-Bromo-4-bromomethyl-2-cyanophenylacetic acid (CAS No. 1805579-86-5)

3-Bromo-4-bromomethyl-2-cyanophenylacetic acid (CAS No. 1805579-86-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring both bromine and cyano functional groups, makes it a valuable building block for designing bioactive molecules. Researchers and manufacturers frequently search for this compound due to its role in developing novel small-molecule drugs and agrochemicals.

The compound's dual bromination pattern (3-Bromo and 4-bromomethyl) enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Its phenylacetic acid backbone further allows for versatile derivatization, aligning with trends in structure-activity relationship (SAR) studies. Recent publications highlight its use in optimizing kinase inhibitors and anti-inflammatory agents, addressing current demands for targeted therapies.

In the context of green chemistry, 3-Bromo-4-bromomethyl-2-cyanophenylacetic acid has garnered attention for its potential in atom-economical syntheses. Laboratories increasingly seek eco-friendly bromination methods to minimize waste, a topic trending in sustainable chemistry forums. Its cyanophenyl moiety also aligns with interest in nitrile-containing pharmaceuticals, a growing niche due to their metabolic stability.

Analytical challenges related to this compound, such as HPLC purity analysis or NMR spectral interpretation, are frequently discussed in scientific communities. Users often query solubility data (e.g., in DMSO or THF) and storage conditions, reflecting practical concerns in laboratory handling. The CAS No. 1805579-86-5 serves as a critical identifier for procurement, especially among vendors specializing in high-purity intermediates.

Emerging applications include its use in photoaffinity labeling probes for proteomics research, leveraging its bromine tags for biomolecular interactions. This aligns with the rise of chemical biology tools in target identification. Additionally, its electron-withdrawing groups make it relevant for organic electronic materials, a hot topic in optoelectronics research.

Regulatory compliance is another key focus area. While not classified as hazardous under major chemical inventories, proper risk assessment protocols for halogenated compounds remain essential. Suppliers often highlight REACH compliance and GMP-grade availability to meet industry standards, addressing frequent buyer inquiries.

In summary, 3-Bromo-4-bromomethyl-2-cyanophenylacetic acid (CAS No. 1805579-86-5) bridges multiple disciplines—from medicinal chemistry to materials science. Its adaptability to current scientific trends, such as fragment-based drug design and green synthesis, ensures sustained relevance in both academic and industrial settings.